Cas no 52783-66-1 (3-Bromo-5-hydroxy-4-methoxybenzoic acid)
52783-66-1 structure
Product name:3-Bromo-5-hydroxy-4-methoxybenzoic acid
3-Bromo-5-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-hydroxy-4-methoxybenzoic acid
- 3-Bromo-5-hydroxy-4-methoxybenzoic
- AGN-PC-00K4KP
- AK107632
- Benzoic acid, 3-bromo-5-hydroxy-4-methoxy-
- CHEMBL89826
- CTK1G2059
- MolPort-022-398-160
- XKPMZMJYQDNWDG-UHFFFAOYSA-
- 3-bromo-5-hydroxy-4-methoxy benzoic acid
- 7464AB
- BDBM50405314
- FCH2329295
- 3-Bromo-4-methoxy-5-hydroxybenzoic acid
- AX8240638
- ST24041918
- FT-0699465
- MFCD23701476
- 52783-66-1
- CS-0041474
- DTXSID10513191
- 3-Bromo-5-hydroxy-4-methoxybenzoicacid
- CCA78366
- F19875
- DS-3704
- InChI=1/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- AKOS016009196
- DB-366223
-
- MDL： MFCD23701476
- Inchi： 1S/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- InChI Key： XKPMZMJYQDNWDG-UHFFFAOYSA-N
- SMILES： BrC1=C([H])C(C(=O)O[H])=C([H])C(=C1OC([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 245.95271
- Monoisotopic Mass: 245.95277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8
Experimental Properties
- PSA: 66.76
3-Bromo-5-hydroxy-4-methoxybenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
3-Bromo-5-hydroxy-4-methoxybenzoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1112114-1g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 1g |
￥739.00 | 2024-05-10 | |
| Chemenu | CM125512-1g |
3-bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 95%+ | 1g |
$109 | 2024-07-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1112114-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
￥102.00 | 2024-05-10 | |
| eNovation Chemicals LLC | Y1049112-1g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 1g |
$200 | 2023-05-17 | |
| TRC | B801133-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic Acid |
52783-66-1 | 100mg |
$ 87.00 | 2023-04-18 | ||
| Chemenu | CM125512-1g |
3-bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 95+% | 1g |
$204 | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55410-5g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 5g |
￥3164.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B55410-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
￥113.0 | 2022-04-28 | |
| eNovation Chemicals LLC | Y1003923-5g |
3-Bromo-5-hydroxy-4-methoxy benzoic acid |
52783-66-1 | 95% | 5g |
$580 | 2023-09-01 | |
| Alichem | A019098105-5g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 5g |
$630.00 | 2023-09-01 |
3-Bromo-5-hydroxy-4-methoxybenzoic acid Related Literature
-
John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2006 23 26
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52783-66-1)3-Bromo-5-hydroxy-4-methoxybenzoic acid
Purity:99%/99%
Quantity:5g/10g
Price ($):287.0/492.0